Cas no 1058129-82-0 ((5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid)
(5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid
- [5-bromo-2-[di(propan-2-yl)carbamoyl]phenyl]boronic acid
- Boronic acid, B-[2-[[bis(1-methylethyl)amino]carbonyl]-5-bromophenyl]-
- {5-bromo-2-[(diisopropylamino)carbonyl]phenyl}boronic acid
- {2-[bis(propan-2-yl)carbamoyl]-5-bromophenyl}boronic acid
- (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronicacid
- SCHEMBL2457889
- 1058129-82-0
- {5-Bromo-2-[di(propan-2-yl)carbamoyl]phenyl}boronic acid
- DTXSID30731678
- ACBALFCHDCMWGH-UHFFFAOYSA-N
- DB-336108
-
- Inchi: 1S/C13H19BBrNO3/c1-8(2)16(9(3)4)13(17)11-6-5-10(15)7-12(11)14(18)19/h5-9,18-19H,1-4H3
- InChI Key: ACBALFCHDCMWGH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(B(O)O)C=1)C(N(C(C)C)C(C)C)=O
Computed Properties
- Exact Mass: 327.06414g/mol
- Monoisotopic Mass: 327.06414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8Ų
(5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118241-1g |
(5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid |
1058129-82-0 | 95% | 1g |
$678.24 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1755992-1g |
(5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid |
1058129-82-0 | 95% | 1g |
¥5434.00 | 2024-08-09 |
(5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid
Introduction to (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic Acid and Its Significance in Modern Chemical Research
(5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid, with the CAS number 1058129-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various synthetic applications, particularly in the development of novel drugs and advanced materials.
The molecular structure of (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid consists of a phenyl ring substituted with a bromine atom at the 5-position and a diisopropylcarbamoyl group at the 2-position. The boronic acid moiety, attached to the phenyl ring, makes this compound particularly useful in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions, including the Suzuki-Miyaura coupling, enable the formation of carbon-carbon bonds under mild conditions, facilitating the construction of complex molecular architectures.
In recent years, there has been a surge in research focused on boronic acid derivatives due to their versatility and reactivity. (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid has been extensively studied for its potential applications in drug discovery. Its ability to participate in efficient cross-coupling reactions makes it an invaluable intermediate in the synthesis of biologically active molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting various therapeutic pathways, including those involved in cancer and inflammatory diseases.
The diisopropylcarbamoyl group in the structure of (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid contributes to its stability and reactivity under different chemical conditions. This feature has been exploited in the design of catalysts and ligands that enhance the efficiency of cross-coupling reactions. Additionally, the presence of a bromine atom provides a handle for further functionalization, allowing chemists to tailor the compound for specific applications.
One of the most compelling aspects of (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid is its role in materials science. Boronic acids are known for their ability to form coordination complexes with metals, which can be leveraged in the development of metal-organic frameworks (MOFs) and other advanced materials. These materials have applications ranging from gas storage and separation to catalysis and sensing. The unique properties of (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid make it an excellent candidate for designing novel MOFs with tailored functionalities.
Recent studies have also explored the potential of (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid in bioconjugation techniques. Boronic acids can undergo reversible interactions with diols and other polyhydroxy compounds, making them ideal for use in bioorthogonal chemistry. This approach has been used to develop probes for imaging biological processes and to create site-specific modifications on biomolecules. The reversibility of these interactions allows for precise control over conjugation events, which is crucial for applications such as drug delivery and protein engineering.
The pharmaceutical industry has been particularly interested in boronic acid derivatives due to their potential as therapeutic agents. (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid has been investigated as a precursor for synthesizing small-molecule drugs that target specific biological pathways. For example, boron-containing compounds have shown promise in the treatment of certain types of cancer, where they can act as either direct inhibitors or as components of radiopharmaceuticals used in targeted therapy.
The synthesis of (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid involves multi-step organic transformations that highlight its complexity and synthetic utility. The process typically begins with the bromination of a suitable phenol derivative followed by carbamoylation using diisopropylethanolamine or a similar reagent. The introduction of the boronic acid functionality is then achieved through lithiation-borylation or other transition-metal-catalyzed reactions. These synthetic strategies underscore the compound's importance as a building block in organic synthesis.
In conclusion, (5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid (CAS no: 1058129-82-0) is a versatile compound with significant applications in pharmaceutical chemistry and materials science. Its unique structural features enable participation in diverse chemical transformations, making it an indispensable tool for researchers developing new drugs and advanced materials. As our understanding of its properties continues to grow, we can expect even more innovative applications to emerge from this remarkable compound.
1058129-82-0 ((5-Bromo-2-(diisopropylcarbamoyl)phenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)